![molecular formula C12H15NO3 B024777 (R)-(-)-1-Cbz-3-pyrrolidinol CAS No. 100858-33-1](/img/structure/B24777.png)
(R)-(-)-1-Cbz-3-pyrrolidinol
Overview
Description
(-)-(-)-1-Cbz-3-pyrrolidinol, also known as 1-benzyl-3-pyrrolidinol, is a chiral molecule that has been used in a variety of scientific applications. It is a cyclic secondary amine with a hydrophobic benzyl group attached to it. The molecule has been found to be useful in the fields of organic synthesis, medicinal chemistry, and biochemistry, among others.
Scientific Research Applications
Synthesis of Hydroxylated Pyrrolizidinic Alkaloids : Indium-mediated allylation of N-Cbz-l-prolinal was used to afford intermediate compounds, which were transformed into hydroxylated pyrrolizidinic alkaloids, showcasing the compound's role in the stereoselective synthesis of complex organic structures (Izquierdo et al., 2005).
Development of Dendritic Molecules : The synthesis and characterization of star-shaped dendritic molecules using tricarboxylated pyrrole and carbazole, including (R)-(-)-1-Cbz-3-pyrrolidinol, were described. These molecules have potential applications in electropolymerization and the formation of stable electroactive films (Lellouche et al., 2011).
Organocatalysts Development : Novel R-phenylglycine-derived organocatalysts were prepared using this compound. These catalysts showed promising results in the asymmetric Michael addition of cyclohexanone to nitroolefins (Naziroğlu & Sirit, 2012).
Asymmetric Synthesis of Pyrrolidines : The compound played a crucial role in the asymmetric "clip-cycle" synthesis of pyrrolidines and spiropyrrolidines, which are important in drug discovery programs (Maddocks et al., 2020).
Advanced Chemical Applications
Chemical Transformations and Asymmetric Syntheses : Various studies have highlighted the role of this compound in intricate chemical transformations and the creation of chiral molecules. These processes are fundamental in synthesizing specific organic compounds, potentially useful in medicinal chemistry and the development of pharmaceuticals (Grohmann et al., 2013).
Synthesis of Enantiospecific Compounds : The compound is used in the enantioselective synthesis of pyrrolidine, piperidine, and azepane-type N-heterocycles, showcasing its significance in creating compounds with specific chirality, which is a crucial aspect in the development of drugs with targeted biological activities (Seki et al., 2012).
Safety and Hazards
“®-(-)-1-Cbz-3-pyrrolidinol” is classified as Acute Tox. 3 Oral, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3 . It is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The recommended personal protective equipment includes a dust mask type N95 (US), eyeshields, and gloves .
properties
IUPAC Name |
benzyl (3R)-3-hydroxypyrrolidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO3/c14-11-6-7-13(8-11)12(15)16-9-10-4-2-1-3-5-10/h1-5,11,14H,6-9H2/t11-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBLJFGOKYTZKMH-LLVKDONJSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1O)C(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(C[C@@H]1O)C(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20457976 | |
Record name | Benzyl (3R)-3-hydroxypyrrolidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20457976 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
100858-33-1 | |
Record name | Benzyl (3R)-3-hydroxypyrrolidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20457976 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (R)-(-)-1-CBZ-3-pyrrolidinol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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